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The table below summarizes the key identified properties of triamylamine (also known as tripentylamine)

[1] [2].

Property Value Conditions / Notes Source

Vapor Pressure 1 mm Hg At 20°C [1]

7 mm Hg At 26°C (79°F) [2]

pKa 9.99 ± 0.50 Predicted [1]

Boiling Point 81-83 °C At 0.2 mmHg [1]

464-473 °F At 760 mmHg (approx. 240-245 °C) [2]

Density 0.782 g/mL At 25°C [1]

Water Solubility Insoluble - [1] [2]

Flash Point 208°F (98°C) - [1]
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Here are methodologies and context for the key data points.

Determining and Modeling Vapor Pressure

The experimental vapor pressure data from the search results is limited. For a more complete vapor pressure

curve, you can model it using established equations and the available data points.

Antoine Equation: This is a common model for correlating vapor pressure with temperature. The

general form is: log₁₀(P) = A - B / (T + C) where P is vapor pressure, T is temperature, and
A, B, C are compound-specific parameters. You can find parameters for similar amines in databases

like NIST, but specific coefficients for triamylamine were not located in this search [3].
Wagner Equation: This provides a more accurate representation over a wider temperature range,

using the critical temperature (Tc) and pressure (Pc) along with fitted parameters [3]. These critical
properties for triamylamine were not found in the search results.

Understanding the pKa Value

The provided pKa of 9.99 ± 0.50 is a predicted value [1]. This indicates it was likely calculated using

software based on the molecule's structure, rather than determined experimentally. For research purposes,

especially in drug development where precise pKa is critical, you should treat this as an estimate and

consider experimental validation.

General Safety and Handling

Triamylamine is classified as corrosive and causes serious eye and skin irritation [1] [2]. Always consult

the Safety Data Sheet (SDS) before handling. Key safety notes from the search results include:

Reactivity: It may react with oxidizing agents and neutralizes acids in exothermic reactions [2].
Spill Response: For small spills, use absorbent paper, seal in a vapor-tight bag, and clean surfaces

with alcohol followed by soap and water [2].
Protective Equipment: Wear appropriate personal protective equipment (PPE), including gloves and

safety goggles. The recommended respirator is a NIOSH-approved half-face respirator with an
organic vapor/acid gas cartridge and a dust/mist filter [2].
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Workflow for Property Determination

The following diagram outlines a general experimental workflow for determining these key properties,

incorporating both computational and laboratory approaches.

Start: Triamylamine
Property Determination

Computational Prediction Experimental Validation

pKa Prediction
(Software Calculation)

Vapor Pressure Modeling
(e.g., Antoine Equation)

Experimental Analysis
(Titration, Gas Saturation)

Data Compilation &
Uncertainty Analysis

Final Reported Values

Click to download full resolution via product page

A workflow combining computational and experimental methods for determining triamylamine properties.

Suggestions for Further Research

To build a more complete technical guide, you may need to investigate the following:

Experimental pKa Determination: Search for literature using techniques like potentiometric
titration or UV-Vis spectroscopy to find experimentally determined pKa values.
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Antoine Parameters: Look in specialized chemical engineering databases or handbooks (e.g., Yaws'

Thermophysical Properties of Chemicals and Hydrocarbons) for the Antoine coefficients specific to
triamylamine.

Spectroscopic Data: Locate NMR, IR, or mass spectrometry data to aid in compound identification
and purity analysis, which was not present in the current search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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